![molecular formula C14H21NO4S B2466115 N-(3-cyclopropyl-3-hydroxypropyl)-2-ethoxybenzenesulfonamide CAS No. 1396782-17-4](/img/structure/B2466115.png)
N-(3-cyclopropyl-3-hydroxypropyl)-2-ethoxybenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Chemical Reactions Analysis
The chemical reactions involving “N-(3-cyclopropyl-3-hydroxypropyl)-2-ethoxybenzenesulfonamide” are not specified in the searched resources.Scientific Research Applications
Antitumor Activity and Gene Expression Studies :
- Compounds from sulfonamide-focused libraries, including variants like N-[2-[(4-hydroxyphenyl)amino]-3-pyridinyl]-4-methoxybenzenesulfonamide, have shown promise in antitumor screens. These compounds are potent cell cycle inhibitors and have progressed to clinical trials. They disrupt tubulin polymerization and decrease the S phase fraction in cancer cell lines. Gene expression analysis of these sulfonamides has shed light on their pharmacophore structure and drug-sensitive cellular pathways (Owa et al., 2002).
Carbonic Anhydrase Inhibition :
- Novel benzene- and tetrafluorobenzenesulfonamide derivatives have been synthesized using click chemistry. These compounds have shown to be effective inhibitors of the cytosolic carbonic anhydrase isoforms I and II, and even more potent against tumor-associated isoforms IX and XII. The X-ray crystal structures of these sulfonamides with hCA II have provided insights into the inhibitory mechanism (Pala et al., 2014).
Antimycobacterial Agents :
- Thiol-activated sources of sulfur dioxide, like 2,4-dinitrophenylsulfonamides, have been evaluated as antimycobacterial agents. One such compound, N-Benzyl-2,4-dinitrobenzenesulfonamide, demonstrated higher potency than the clinical agent isoniazid against Mycobacterium tuberculosis (Malwal et al., 2012).
Synthesis of Benzonitriles :
- N-Cyano-N-phenyl-p-methylbenzenesulfonamide has been utilized as an electrophilic cyanation reagent for synthesizing various benzonitriles from aryl bromides. This process is efficient for synthesizing pharmaceutical intermediates and allows chemoselective monocyanation of dibromoarenes (Anbarasan et al., 2011).
Anticancer Effects of Dibenzenesulfonamides :
- New dibenzensulfonamides have been synthesized and evaluated for their anticancer properties. These compounds induce apoptosis and autophagy pathways in cancer cells, and effectively inhibit tumor-associated carbonic anhydrase isoforms hCA IX and hCA XII (Gul et al., 2018).
Synthesis and Catalysis :
- Sulfonamide-substituted iron phthalocyanine compounds have been developed for use in oxidation reactions. These compounds exhibit remarkable stability under oxidative conditions and have been applied in the synthesis of olefins (Işci et al., 2014).
Mechanism of Action
properties
IUPAC Name |
N-(3-cyclopropyl-3-hydroxypropyl)-2-ethoxybenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO4S/c1-2-19-13-5-3-4-6-14(13)20(17,18)15-10-9-12(16)11-7-8-11/h3-6,11-12,15-16H,2,7-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCTFIGDFWFKPCW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1S(=O)(=O)NCCC(C2CC2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-cyclopropyl-3-hydroxypropyl)-2-ethoxybenzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.